Cas no 6515-37-3 (4'-Hydroxyflavanone)

4'-Hydroxyflavanone Properties

Names and Identifiers

• 4'-hydroxyflavanone
• 4-Hydroxyflavanone
• 2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
• HYDROXYFLAVANONE, 4'-(RG)
• 2-(4-hydroxyphenyl)chroman-4-one
• 4'-hydroxy flavanone
• 2,3-Dihydro-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 2-(4-hydroxyphenyl)-2,3-dihydro-4H-chromen-4-one
• ZLHVIYHWWQYJID-UHFFFAOYSA-N
• ST080603
• 4H-1-Benzopyran-4-one, 2,3-dihydro-2-(4-hydroxyphenyl)-
• Flavanone, 4'-hydroxy-
• 4'-Hydroxyflavaone
• 4''-Hydroxyflavanone
• 4'-Hydroxy-Flavanone
• Spectrum_001900
• SpecPlus_000881
• Spectrum5_001744
• 4;
• PD118905
• 4'-Hydroxyflavanone
• AKOS015856459
• CHEBI:140331
• MLS001359949
• UNII-5K6L8O868Y
• HMS3058P18
• CS-0144901
• CHEBI:34361
• D90993
• AS-60971
• NCGC00095897-01
• H1026
• a 4'-hydroxyflavanone
• ACon1_000184
• HY-N8495
• 6515-37-3
• FT-0636168
• CHEMBL73933
• NCGC00095897-02
• KBio2_007560
• STX 310
• 2-(4-hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one
• KBio1_001921
• C19896
• MFCD00017705
• SY116952
• DTXSID5022487
• MEGxp0_001694
• KBio2_002424
• CCG-214552
• BRD-A87125101-001-01-4
• SR-01000858826
• 4'-hydroxyflavanones
• 2-(4-HYDROXYPHENYL)-2,3-DIHYDRO-4H-CHROMEN-4-ON
• SCHEMBL2283823
• KBio2_004992
• 4 inverted exclamation mark -Hydroxyflavanone
• SR-01000858826-2
• (+/-)-4'-HYDROXYFLAVANONE
• DivK1c_006977
• 4-hydroxyflavanone
• KBioSS_002430
• 4;-HYDROXYFLAVANONE
• 5K6L8O868Y
• SMR001224351
• BDBM50051350
• SPECTRUM1500908
• DTXCID202487
• NCGC00095897-04
• DB-054768
• +Expand

• MDL： MFCD00017705
• InChIKey： ZLHVIYHWWQYJID-UHFFFAOYSA-N
• Inchi： 1S/C15H12O3/c16-11-7-5-10(6-8-11)15-9-13(17)12-3-1-2-4-14(12)18-15/h1-8,15-16H,9H2
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C(C([H])([H])C1([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O

Computed Properties

• Exact Mass: 240.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 240.079
• Heavy Atom Count: 18
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 3.09870
• PSA: 46.53000
• Refractive Index: 1.631
• Boiling Point: 447.5°C at 760 mmHg
• Melting Point: 190.0 to 194.0 deg-C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 174°C
• Color/Form: Powder
• Density: 1.288

4'-Hydroxyflavanone Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4'-Hydroxyflavanone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Flavonoids